Furanyl norfentanyl hydrochloride
Overview
Description
Furanyl norfentanyl hydrochloride is a useful research compound. Its molecular formula is C16H19ClN2O2 and its molecular weight is 306.79 g/mol. The purity is usually 95%.
BenchChem offers high-quality Furanyl norfentanyl hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Furanyl norfentanyl hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolite Identification : A study by Goggin et al. (2017) highlighted the challenge in identifying unique metabolites of furanyl fentanyl, a closely related compound to Furanyl norfentanyl. This research is crucial for toxicological monitoring as it helps in the detection of the drug in biological samples (Goggin, Nguyen, & Janis, 2017).
Quantitative Analysis : Palmquist and Swortwood (2020) developed a method for quantifying Furanyl fentanyl (FuF) and its metabolites, including Furanyl norfentanyl (FuNorF), in human plasma. This research contributes to the understanding of the pharmacokinetics of these substances (Palmquist & Swortwood, 2020).
Advanced Detection Techniques : Busardò et al. (2019) developed a method for detecting fentanyl analogs, including Furanyl norfentanyl, in various biological samples like blood, urine, and hair. This is significant for forensic and clinical toxicologists in documenting consumption (Busardò et al., 2019).
Methodological Improvements in Detection : Strayer et al. (2018) described a method for detecting multiple fentanyl analogs, including Furanyl norfentanyl, in blood samples. This research is vital for postmortem analysis and understanding the involvement of these substances in overdose cases (Strayer, Antonides, Juhascik, Daniulaityte, & Sizemore, 2018).
Postmortem Analysis : Research by Swanson et al. (2017) involved analyzing postmortem samples for carfentanil and Furanyl fentanyl, providing insights into the occurrence of these substances in fatal cases (Swanson, Hair, Strauch Rivers, Smyth, Brogan, Ventoso, Vaccaro, & Pearson, 2017).
properties
IUPAC Name |
N-phenyl-N-piperidin-4-ylfuran-2-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2.ClH/c19-16(15-7-4-12-20-15)18(13-5-2-1-3-6-13)14-8-10-17-11-9-14;/h1-7,12,14,17H,8-11H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTLGGGXGCVGIOQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1N(C2=CC=CC=C2)C(=O)C3=CC=CO3.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901037415 |
Source
|
| Record name | Furanyl norfentanyl hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901037415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.79 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Furanyl norfentanyl hydrochloride | |
CAS RN |
2748343-79-3 |
Source
|
| Record name | Furanyl norfentanyl hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901037415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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